Cas no 2092706-75-5 (2-(6-ethyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol)

• Product Name: 2-(6-ethyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol
• CAS No: 2092706-75-5
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 5723229
• PubChem ID: 121214794
• Update Time: 2025-05-24

2-(6-ethyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS026725372
• F2198-7524
• 2092706-75-5
• 2-(6-ethyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol
• 2-(6-ethylimidazo[1,2-b]pyrazol-1-yl)ethanol
• 1H-Imidazo[1,2-b]pyrazole-1-ethanol, 6-ethyl-

• Inchi： 1S/C9H13N3O/c1-2-8-7-9-11(5-6-13)3-4-12(9)10-8/h3-4,7,13H,2,5-6H2,1H3
• InChI Key： QTKDSUMIWJCKME-UHFFFAOYSA-N
• SMILES： OCCN1C=CN2C1=CC(CC)=N2

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 14.85±0.10(Predicted)

Additional information on 2-(6-ethyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol

Comprehensive Overview of 2-(6-ethyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol (CAS No. 2092706-75-5)

2-(6-ethyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol (CAS No. 2092706-75-5) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-b]pyrazole family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with various biological targets. The presence of the ethyl and hydroxyethyl functional groups further enhances its versatility, making it a promising candidate for further exploration.

In recent years, the demand for imidazo[1,2-b]pyrazole derivatives has surged, driven by their potential in treating inflammatory and metabolic disorders. 2-(6-ethyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol stands out due to its balanced lipophilicity and solubility, which are critical for bioavailability. These properties align with current trends in small-molecule drug development, where researchers prioritize compounds with optimal pharmacokinetic profiles. Additionally, its CAS No. 2092706-75-5 serves as a unique identifier, ensuring precise tracking in regulatory and commercial databases.

The synthesis of 2-(6-ethyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol involves multi-step organic reactions, including cyclization and functional group modifications. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. This rigorous characterization is essential for ensuring reproducibility in research and industrial applications. The compound's stability under various pH conditions also makes it suitable for formulation studies, a key consideration in preclinical development.

From a commercial perspective, CAS No. 2092706-75-5 is increasingly listed in catalogs of specialty chemical suppliers, reflecting its growing relevance. Its potential as a building block for more complex molecules has attracted interest from both academia and the pharmaceutical industry. Furthermore, its compatibility with green chemistry principles—such as reduced waste generation and energy-efficient synthesis—positions it as a sustainable option for future innovations.

Ongoing studies are investigating the mechanistic pathways of 2-(6-ethyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol, particularly its interactions with enzymes and receptors. Preliminary data suggest it may modulate signaling pathways involved in cell proliferation and immune response. These findings have sparked discussions about its potential in personalized medicine, where tailored therapies are designed based on individual genetic profiles. As such, this compound represents a convergence of cutting-edge science and practical applications.

In summary, 2-(6-ethyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol (CAS No. 2092706-75-5) is a multifaceted compound with broad implications for drug development and biochemical research. Its structural features, synthetic accessibility, and biological activity make it a valuable subject for further investigation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations.